Cas no 1934939-07-7 (tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate)

• Product Name: tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• CAS No: 1934939-07-7
• MF: C₁₂H₁₉NO₄
• MW: 241.28
• MDL: MFCD31743156
• CID: 5096108
• PubChem ID: 130992076
• Update Time: 2026-03-02

tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• 2-Oxa-5-azaspiro[3.5]nonane-5-carboxylic acid, 8-oxo-, 1,1-dimethylethyl ester
• SY322292
• 1934939-07-7
• t-Butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate
• P19719
• AS-84516
• MFCD31743156
• 5-Boc-8-oxo-2-oxa-5-azaspiro[3.5]nonane
• Tert-butyl8-oxo-2-oxa-5-azaspiro[3.5]Nonane-5-carboxylate

• MDL： MFCD31743156
• Inchi： 1S/C12H19NO4/c1-11(2,3)17-10(15)13-5-4-9(14)6-12(13)7-16-8-12/h4-8H2,1-3H3
• InChI Key： KCVWOYFQUITJMT-UHFFFAOYSA-N
• SMILES： C1C2(CC(=O)CCN2C(OC(C)(C)C)=O)CO1

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate

tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 1934939-07-7): A Comprehensive Overview

tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate, identified by its CAS number 1934939-07-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, featuring a unique combination of heterocyclic rings and functional groups, has garnered attention for its potential applications in drug discovery and molecular research. The compound's intricate architecture, comprising an eight-membered spirocyclic framework with oxygen and nitrogen atoms integrated into its core, makes it a subject of extensive study in synthetic chemistry and bioorganic chemistry.

The< strong>tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate molecule exhibits a high degree of structural complexity, which contributes to its diverse chemical properties and reactivity. The presence of both oxygen and nitrogen heteroatoms within the spirocyclic system imparts unique electronic and steric characteristics, influencing its interactions with biological targets. This compound has been explored in various contexts, including as a building block for more complex pharmacophores and as a potential modulator of biological pathways.

In recent years, the< strong>tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate (CAS No. 1934939-07-7) has been the focus of several innovative studies aimed at understanding its pharmacological profile. Researchers have been particularly interested in its potential as a scaffold for developing novel therapeutic agents. The spirocyclic core provides a rigid yet flexible framework that can be modified to enhance binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The< strong>tert-butyl 8-oxo-2-oxa-5-azaspiro[3.5]nonane-5-carboxylate structure can be readily functionalized at multiple positions, allowing chemists to tailor its properties for various applications. For instance, the carboxylate group at the fifth position offers opportunities for further derivatization, such as esterification or amidation, which can modify the compound's solubility, stability, and metabolic profile.

The< strong>CAS No. 1934939-07-7 identifier ensures precise identification and tracking of this compound in scientific literature and industrial settings. Its unique molecular structure has made it a valuable tool in high-throughput screening (HTS) campaigns, where it can be used to identify potential lead compounds for drug development. The spirocyclic system's stability under various conditions also makes it suitable for long-term storage and repeated use in experimental protocols.

In the realm of medicinal biology, the< strong>tert-butyl 8-oxo-2-oxya-spiro[3.5]nonane carboxylate has been investigated for its interactions with enzymes and receptors relevant to human health and disease. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a promising candidate for further pharmacological exploration. The spirocyclic scaffold's ability to mimic natural products or bioactive molecules has also prompted investigations into its potential as an antimicrobial or anti-inflammatory agent.

The synthesis of< strong>tert-butyl 8 oxo 2 oxa 5 azaspiro[35]nonane 5 carboxylate involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include ring-closing metathesis, cyclization reactions, and protection-deprotection strategies to achieve the desired spirocyclic core structure. These synthetic routes have been optimized to ensure high yields and purity, making the compound accessible for both academic research and industrial applications.

The< strong>CAS No 1934939077 tert butyl 8 oxo 2 oxa azaspiro35 nonane carboxylate's role in drug discovery extends beyond its structural novelty; it also serves as a testament to the importance of combinatorial chemistry and library design in identifying new therapeutic entities. By systematically exploring derivatives of this compound, researchers can uncover new biological activities and refine their understanding of structure-function relationships.

The future prospects for< strong>tert-butyl 8 oxo 2 oxa azaspiro35 nonane carboxylate CAS No 1934939_07_7 are bright, with ongoing research focusing on expanding its chemical space through innovative synthetic approaches. Additionally, computational modeling techniques are being employed to predict how modifications to this scaffold might affect its biological activity. These efforts aim to accelerate the discovery process by providing rational insights into molecular design.

In conclusion,< strong>tert-butyl 8 oxo 2 oxa azaspiro35 nonane carboxylate CAS No represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its exploration by researchers worldwide underscores its importance as a tool for drug discovery and molecular innovation. As synthetic methodologies continue to evolve, we can expect even more exciting developments from this fascinating compound.